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Compound of Interest

Compound Name: 2-Naphthalenethiol

Cat. No.: B184263

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for 2-Naphthalenethiol, a compound that, while valuable in various applications, presents
notable health and safety challenges. Adherence to these procedural steps is critical for
ensuring a safe laboratory environment.

2-Naphthalenethiol is considered a hazardous substance. It is harmful if swallowed, inhaled,
or comes into contact with skin.[1][2] It can cause irritation to the eyes, skin, and respiratory
system, and may lead to skin sensitization.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Naphthalenethiol.
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Property Value Source
Molecular Formula C1oHsS [3]
Molecular Weight 160.24 g/mol [3]

Crystals with a disagreeable
Appearance ) [3]
mercaptan-like odor

Melting Point 81 °C [3]
Boiling Point 286-288 °C @ 760 mm Hg [3]
Oral LD50 (Mouse) 385 mg/kg [1112]
Intraperitoneal LD50 (Mouse) 200 mg/kg [1]
Flash Point 133.89 °C (273.00 °F) [4]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2-Naphthalenethiol is crucial to minimize
exposure risk.

Engineering Controls

o Ventilation: Always handle 2-Naphthalenethiol in a well-ventilated area. A laboratory fume
hood or a system with local exhaust ventilation is required to prevent the dispersion of dust
and vapors.[2][5]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following should be worn at all times when
handling the compound:

o Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.[1][6]
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e Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected
before use and replaced if contaminated. After use, hands should be thoroughly washed and
dried.[1][7]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or equivalent respirator is recommended.[7][8]

o Skin and Body Protection: A lab coat or a protective suit is required.[1][5] For tasks with a
higher risk of exposure, disposable aprons are recommended.[1]

Handling Procedures

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust
or vapors.[1][7]

Prevent Dust Formation: Avoid actions that could generate dust.[6]

Use and Storage: Keep the container tightly closed and store it in a cool, dry, and well-
ventilated place.[6][7]

Hygiene: Do not eat, drink, or smoke in areas where 2-Naphthalenethiol is handled. Wash
hands thoroughly after handling.[2][9]

Emergency and Disposal Plan

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Spill Management

Minor Spills:
e Remove all sources of ignition.[1]
o Wearing appropriate PPE, clean up spills immediately.[1]

e Use dry clean-up procedures; avoid generating dust.[1]
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e Vacuum or sweep up the material and place it into a suitable, labeled container for waste
disposal.[7]

» Warning: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan
spills, as this can lead to autoignition.[1]

Major Spills:
o Evacuate the area and alert emergency responders.[1][10]
o Prevent the spill from entering drains.[2]

e Only personnel with appropriate training and PPE should address the spill.

First Aid Measures

 In case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[7][9]

 In case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
skin area with plenty of soap and water. If irritation persists, seek medical attention.[7][9][11]

« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen. Seek immediate medical attention.[7][11]

« |If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[5][9]

Disposal Plan

o Waste Classification: 2-Naphthalenethiol and its container must be disposed of as
hazardous waste.[1]

o Containerization: Collect waste material in a suitable, labeled, and sealed container.[1] To
manage the strong odor, it is recommended to keep a large plastic bag in the fume hood for
any odorous waste. These bags can then be sealed in fiber drums for disposal.[1]
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o Disposal Method: All waste disposal must be conducted by a licensed waste disposal
company, in accordance with local and national regulations.[2] Do not release into the

environment.[5]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 2-Naphthalenethiol.
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Caption: Workflow for the safe handling, emergency response, and disposal of 2-
Naphthalenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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